Cas no 1780978-54-2 (3-(oxolan-2-yl)benzoic acid)

• Product Name: 3-(oxolan-2-yl)benzoic acid
• CAS No: 1780978-54-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD28166081
• CID: 5042087
• PubChem ID: 86263381
• Update Time: 2026-02-28

3-(oxolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tetrahydrofuran-2-yl)benzoic acid
• 3-(oxolan-2-yl)benzoic acid

• MDL： MFCD28166081
• Inchi： 1S/C11H12O3/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1,3-4,7,10H,2,5-6H2,(H,12,13)
• InChI Key： HFYGWGFPVSMDAA-UHFFFAOYSA-N
• SMILES： O1CCCC1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(oxolan-2-yl)benzoic acid

3-(Oxolan-2-yl)benzoic Acid: An Overview of CAS No. 1780978-54-2

3-(Oxolan-2-yl)benzoic acid, also known by its CAS number 1780978-54-2, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a benzoic acid moiety and an oxolane ring. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-(oxolan-2-yl)benzoic acid is C₁₁H₁₂O₃. Its molecular weight is approximately 192.21 g/mol. The compound's structural features, particularly the presence of the oxolane ring, contribute to its stability and reactivity, which are crucial for its potential therapeutic applications. The oxolane ring, also known as a tetrahydrofuran (THF) ring, is a common motif in natural products and synthetic compounds, often associated with bioactive properties.

In recent years, 3-(oxolan-2-yl)benzoic acid has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic uses. One notable area of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(oxolan-2-yl)benzoic acid may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(oxolan-2-yl)benzoic acid has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—makes 3-(oxolan-2-yl)benzoic acid a promising candidate for multifaceted therapeutic applications.

The pharmacokinetic properties of 3-(oxolan-2-yl)benzoic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its potential as a standalone therapeutic agent, 3-(oxolan-2-yl)benzoic acid has shown promise as a scaffold for the development of more potent and selective derivatives. Through structural modifications, researchers have been able to enhance the compound's biological activity while minimizing potential side effects. For example, the introduction of functional groups such as hydroxyl or amino groups can improve the compound's binding affinity to specific receptors or enzymes.

The safety profile of 3-(oxolan-2-yl)benzoic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assays have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, CAS No. 1780978-54-2: 3-(oxolan-2-yl)benzoic acid is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure, combined with its anti-inflammatory, antioxidant, and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.